2-[(2-Acetamido-3-carboxy-1-oxopropyl)amino]pentanedioic acid
2-[(2-Acetamido-3-carboxy-1-oxopropyl)amino]pentanedioic acid
2-[(2-acetamido-3-carboxy-1-oxopropyl)amino]pentanedioic acid is a peptide.
N-Acetylaspartylglutamic acid, also known as a-spaglumic acid or naag, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. N-Acetylaspartylglutamic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). N-Acetylaspartylglutamic acid has been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid.
N-Acetylaspartylglutamic acid, also known as a-spaglumic acid or naag, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. N-Acetylaspartylglutamic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). N-Acetylaspartylglutamic acid has been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid.
Brand Name:
Vulcanchem
CAS No.:
3106-85-2
VCID:
VC0121494
InChI:
InChI=1S/C11H16N2O8/c1-5(14)12-7(4-9(17)18)10(19)13-6(11(20)21)2-3-8(15)16/h6-7H,2-4H2,1H3,(H,12,14)(H,13,19)(H,15,16)(H,17,18)(H,20,21)/t6-,7-/m0/s1
SMILES:
CC(=O)NC(CC(=O)O)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C11H16N2O8
Molecular Weight:
304.25 g/mol
2-[(2-Acetamido-3-carboxy-1-oxopropyl)amino]pentanedioic acid
CAS No.: 3106-85-2
Reference Standards
VCID: VC0121494
Molecular Formula: C11H16N2O8
Molecular Weight: 304.25 g/mol
![2-[(2-Acetamido-3-carboxy-1-oxopropyl)amino]pentanedioic acid - 3106-85-2](/images/no_structure.jpg)
| CAS No. | 3106-85-2 |
|---|---|
| Product Name | 2-[(2-Acetamido-3-carboxy-1-oxopropyl)amino]pentanedioic acid |
| Molecular Formula | C11H16N2O8 |
| Molecular Weight | 304.25 g/mol |
| IUPAC Name | (2S)-2-[[(2S)-2-acetamido-3-carboxypropanoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C11H16N2O8/c1-5(14)12-7(4-9(17)18)10(19)13-6(11(20)21)2-3-8(15)16/h6-7H,2-4H2,1H3,(H,12,14)(H,13,19)(H,15,16)(H,17,18)(H,20,21)/t6-,7-/m0/s1 |
| Standard InChIKey | OPVPGKGADVGKTG-BQBZGAKWSA-N |
| Isomeric SMILES | CC(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CCC(=O)O)C(=O)O |
| SMILES | CC(=O)NC(CC(=O)O)C(=O)NC(CCC(=O)O)C(=O)O |
| Canonical SMILES | CC(=O)NC(CC(=O)O)C(=O)NC(CCC(=O)O)C(=O)O |
| Physical Description | Solid |
| Description | 2-[(2-acetamido-3-carboxy-1-oxopropyl)amino]pentanedioic acid is a peptide. N-Acetylaspartylglutamic acid, also known as a-spaglumic acid or naag, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. N-Acetylaspartylglutamic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). N-Acetylaspartylglutamic acid has been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. |
| Related CAS | 113701-65-8 (magnesium salt) |
| Synonyms | isospaglumic acid N-(N-acetyl-l-alpha-aspartyl)-l-glutamic acid N-acetyl-1-Asp-Glu N-acetyl-1-aspartylglutamic acid N-acetyl-1-aspartylglutamic acid, (L)-isomer ion N-acetyl-1-aspartylglutamic acid, magnesium salt N-acetyl-aspartyl-glutamate N-acetyl-aspartyl-glutamic acid N-acetyl-L-alpha-aspartylglutamic acid N-acetylaspartylglutamate NAAGA NAAGA magnesium salt NAAGA sodium salt Naaxia ZY 15106 Zy 15109 ZY-15106 Zy-15109 ZY15106 Zy15109 |
| PubChem Compound | 188803 |
| Last Modified | Nov 11 2021 |
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